5-bromo-4,6-dichloro-2-iodopyrimidine
Overview
Description
5-bromo-4,6-dichloro-2-iodopyrimidine (5-Br-4,6-Cl-2-IP) is a halogenated pyrimidine derivative that can be used in a variety of laboratory experiments. It is a small molecule that can be easily synthesized, and it has a wide range of applications in scientific research. This molecule has been studied extensively, and its biochemical and physiological effects are well-known.
Scientific Research Applications
5-Br-4,6-Cl-2-IP has a wide range of applications in scientific research. It has been used in the synthesis of various heterocyclic compounds, such as pyrimidines and pyrazoles. It has also been used in the synthesis of various drugs, such as antifungal agents and anti-inflammatory agents. Additionally, it has been used in the synthesis of various imaging agents, such as magnetic resonance imaging (MRI) agents and positron emission tomography (PET) agents.
Mechanism of Action
The mechanism of action of 5-Br-4,6-Cl-2-IP is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as phosphodiesterases and cyclooxygenases. Additionally, it is believed to act as an agonist of certain receptors, such as the 5-HT1A receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Br-4,6-Cl-2-IP are not yet fully understood. However, it has been shown to have anti-inflammatory and antifungal effects in animal models, as well as to have an effect on the central nervous system, possibly due to its ability to interact with certain receptors. Additionally, it has been shown to have an effect on the cardiovascular system, possibly due to its ability to inhibit certain enzymes.
Advantages and Limitations for Lab Experiments
The advantages of using 5-Br-4,6-Cl-2-IP in laboratory experiments include its low cost, its easy synthesis, and its wide range of applications. However, there are also some limitations to using this molecule in laboratory experiments. For example, its mechanism of action is not yet fully understood, and its biochemical and physiological effects are not yet fully understood. Additionally, it can be toxic in high doses, so it is important to use it in the proper concentrations.
Future Directions
The potential future directions for 5-Br-4,6-Cl-2-IP include further research into its mechanism of action and its biochemical and physiological effects. Additionally, further research into its potential applications in the synthesis of drugs and imaging agents is needed. Additionally, further research into its potential toxicity in high doses is needed. Finally, further research into its potential to interact with certain receptors is needed.
Synthesis Methods
5-Br-4,6-Cl-2-IP can be synthesized using two different methods. The first method involves the reaction of 5-bromo-4-chloropyrimidine with 2-iodoethanol, while the second method involves the reaction of 5-bromo-4-chloropyrimidine with 2-iodopropanol. Both methods are simple and can be easily carried out in a laboratory setting.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-4,6-dichloro-2-iodopyrimidine involves the reaction of 2,4,6-trichloropyrimidine with sodium iodide and bromine in the presence of a suitable solvent.", "Starting Materials": [ "2,4,6-trichloropyrimidine", "sodium iodide", "bromine", "suitable solvent" ], "Reaction": [ "To a stirred solution of 2,4,6-trichloropyrimidine in a suitable solvent, add sodium iodide and bromine.", "Heat the reaction mixture at a suitable temperature for a suitable time.", "Cool the reaction mixture and filter the resulting solid.", "Wash the solid with a suitable solvent and dry to obtain 5-bromo-4,6-dichloro-2-iodopyrimidine." ] } | |
CAS RN |
2758005-50-2 |
Product Name |
5-bromo-4,6-dichloro-2-iodopyrimidine |
Molecular Formula |
C4BrCl2IN2 |
Molecular Weight |
353.8 |
Purity |
95 |
Origin of Product |
United States |
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